2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H22F3N3O5S/c24-23(25,26)17-6-2-3-7-18(17)27-21(30)15-35(32,33)20-13-29(19-8-4-1-5-16(19)20)14-22(31)28-9-11-34-12-10-28/h1-8,13H,9-12,14-15H2,(H,27,30)
• InChI Key: HSQMFYUPSCTTIR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C23H22F3N3O5S
• Molecular Weight: 509.5 g/mol
• CAS No.: 878059-71-3

Description

2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H22F3N3O5S and its molecular weight is 509.5. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

The derivatives of morpholino acetamide compounds have shown promising antifungal properties. One study identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as fungicidal agents against various Candida species, with further optimization improving their plasmatic stability while maintaining antifungal activity. This development has potential for broad antifungal applications, demonstrating efficacy in both in vitro and in vivo models of systemic Candida albicans infection (Bardiot et al., 2015).

Antimicrobial Properties

Another research focus has been on the synthesis of novel compounds from morpholino derivatives for antimicrobial purposes. A study synthesized pyrimidine-triazole derivatives from a morpholine molecule, exhibiting antimicrobial activity against selected bacterial and fungal strains. This highlights the compound's potential in developing new antimicrobials (Majithiya & Bheshdadia, 2022).

Anticancer Evaluation

The anticancer potential of indole-based sulfonohydrazide derivatives containing the morpholine heterocyclic ring was explored, showing significant inhibition of breast cancer cell lines. This suggests a promising direction for the development of selective anticancer therapies (Gaur et al., 2022).

Crystal Structure Analysis

Studies have also been conducted on the crystal structures of acetamide derivatives, providing insights into their molecular configurations. These analyses contribute to a deeper understanding of the compound's chemical properties and potential applications in various fields (Galushchinskiy et al., 2017).

Antioxidant Activity

Research into the coordination complexes of morpholino acetamide derivatives has revealed significant antioxidant activity. This activity was evaluated through various assays, indicating the compound's potential in oxidative stress-related applications (Chkirate et al., 2019).